X antigen family member 1 (17-32)
Description
X antigen family member 1
Scientific Research Applications
Expression in Various Cancers : XAGE-1, a member of the CT antigen family, is expressed in various cancers including Ewing's sarcoma, rhabdomyosarcoma, breast cancer, germ cell tumor, prostate cancer, and different types of lung cancers (Brinkmann et al., 1999). It's also found in ovarian cancer, melanoma, glioblastoma, T-cell lymphoma, chronic myelogenous leukemia, and histiocytic lymphoma cell lines (Egland et al., 2002).
Potential for Cancer Immunotherapy : XAGE-1 and its variants have been identified as potential targets for vaccine-based therapies in cancer due to their restricted expression in normal tissues and aberrant activation in malignancies (Brinkmann et al., 1999). The identification of these antigens has led directly to the development of antigen-specific cancer vaccines, with clinical trials in progress (Scanlan et al., 2002).
Correlation with Tumor Progression : The expression of XAGE-1 and other CT antigens often correlates with high-grade, late-stage cases in general, suggesting their role in tumor progression (Caballero & Chen, 2009).
Role in Metastasis : Lack of XAGE-1b and NY-ESO-1 expression in metastatic lymph nodes may predict better survival outcomes in stage III melanoma patients, indicating their potential role in metastasis and as prognostic markers (Mori et al., 2017).
Promotion of Tumor Growth and Metastasis : In gastric cancer, XAGE-1b has been shown to promote tumor proliferation, invasion, and metastasis, acting as an oncogene and suggesting its potential as a biomarker or therapeutic target (Men et al., 2020).
Subcellular Localization : XAGE-1 variants show distinct nuclear localization, indicating their potential roles in nuclear processes related to cancer development and progression (Zhao et al., 2011).
properties
Product Name |
X antigen family member 1 (17-32) |
|---|---|
sequence |
HLGSRQKKIRIQLRSQ |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
X antigen family member 1 (17-32) |
Origin of Product |
United States |
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